Cas no 19840-44-9 (5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile)
5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile
- 3-Pyridinecarbonitrile,5-bromo-1,6-dihydro-6-oxo-
- 5-Bromo-6-hydroxynicotinonitrile
- Nicotinonitrile,5-bromo-6-hydroxy-
- 5-bromo-6-hydroxypyridine-3-carbonitrile
- AG-E-44990
- bromohydroxynicotinonitrile
- CTK4E2513
- GC-0704
- MolPort-009-194-560
- SBB092401
- 5-Bromo-6-oxo-1,6-dihydro-pyridine-3-carbonitrile
- 5-bromo-6-oxo-1H-pyridine-3-carbonitrile
- NCIBXYJEJGGUFF-UHFFFAOYSA-N
- FCH888144
- 0197AB
- SB21374
- RP11664
- OR303793
- AX8201510
- P20933
- FT-0645381
- 3-Bromo-5-Cyano-2-Hydroxypyridine
- SY284484
- 19840-44-9
- MFCD11100229
- J-517127
- SCHEMBL16180597
- A813985
- AKOS005072734
- DTXSID10652731
- CS-0108773
- 3-Pyridinecarbonitrile, 5-bromo-1,6-dihydro-6-oxo-
- DB-011421
-
- MDL: MFCD29046974
- Inchi: 1S/C6H3BrN2O/c7-5-1-4(2-8)3-9-6(5)10/h1,3H,(H,9,10)
- InChI Key: NCIBXYJEJGGUFF-UHFFFAOYSA-N
- SMILES: BrC1C(NC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 197.94289
- Monoisotopic Mass: 197.943
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9
- XLogP3: 0.5
Experimental Properties
- Density: 1.927
- Boiling Point: 345.139 °C at 760 mmHg
- Flash Point: 162.534 °C
- Refractive Index: 1.665
- PSA: 56.91
- LogP: 1.42138
5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013746-1g |
5-Bromo-6-hydroxynicotinonitrile |
19840-44-9 | 95% | 1g |
$584.94 | 2023-09-02 | |
| Alichem | A029013746-5g |
5-Bromo-6-hydroxynicotinonitrile |
19840-44-9 | 95% | 5g |
$2664.25 | 2023-09-02 | |
| Chemenu | CM176978-1g |
5-Bromo-6-hydroxynicotinonitrile |
19840-44-9 | 95% | 1g |
$408 | 2021-08-05 | |
| abcr | AB269819-1 g |
5-Bromo-6-hydroxynicotinonitrile, 95%; . |
19840-44-9 | 95% | 1g |
€349.50 | 2022-06-11 | |
| Apollo Scientific | OR303793-500mg |
5-Bromo-6-hydroxynicotinonitrile |
19840-44-9 | 500mg |
£186.00 | 2024-05-24 | ||
| Chemenu | CM176978-250mg |
5-Bromo-6-hydroxynicotinonitrile |
19840-44-9 | 95% | 250mg |
$104 | 2022-06-12 | |
| Chemenu | CM176978-1g |
5-Bromo-6-hydroxynicotinonitrile |
19840-44-9 | 95% | 1g |
$258 | 2022-06-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 047357-500mg |
5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile |
19840-44-9 | >95% | 500mg |
5883.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OZ519-250mg |
5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile |
19840-44-9 | 95+% | 250mg |
1412CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OZ519-100mg |
5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile |
19840-44-9 | 95+% | 100mg |
685CNY | 2021-05-08 |
5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile
Professional Introduction to 5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile (CAS No. 19840-44-9)
5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile is a significant intermediate in the field of pharmaceutical chemistry, widely recognized for its versatile applications in the synthesis of various bioactive compounds. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 19840-44-9, has garnered considerable attention due to its structural features and potential in drug development. The presence of a bromine substituent and a nitrile group in its molecular framework makes it a valuable building block for constructing more complex molecules, particularly in the realm of heterocyclic chemistry.
The< strong>5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile molecule exhibits a pyridine core, which is a fundamental scaffold in medicinal chemistry. Pyridine derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this compound allows for selective modifications, enabling chemists to tailor its pharmacological profile to meet specific therapeutic needs.
In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds with enhanced pharmacological efficacy and reduced side effects. The 5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile has emerged as a key intermediate in this endeavor. Its brominated pyridine structure provides an excellent platform for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.
One of the most compelling aspects of 5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The nitrile group in this compound can be transformed into other functional groups, such as amides or carboxylic acids, which are essential for designing potent kinase inhibitors. For instance, recent studies have demonstrated the successful use of this intermediate in developing small-molecule inhibitors that selectively target specific kinases involved in tumor growth and progression.
The< strong>CAS No. 19840-44-9 associated with 5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile underscores its importance as a regulated chemical entity in research and industrial settings. This unique identifier ensures that researchers can accurately track and utilize this compound while adhering to stringent quality control measures. The chemical industry relies heavily on such precise identification systems to maintain consistency and reliability across various applications.
The synthesis of< strong>5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions with appropriate precursors followed by bromination and cyanation steps. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability. These synthetic methodologies highlight the compound's significance as a precursor in pharmaceutical manufacturing.
In the realm of drug discovery, the< strong>5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile has been utilized in the development of novel therapeutic agents targeting various diseases. For example, researchers have leveraged its structural motif to design compounds with potential applications in neurodegenerative disorders. The bromine atom provides a handle for further derivatization, allowing scientists to create molecules that interact with specific neural receptors or enzymes implicated in conditions like Alzheimer's disease and Parkinson's disease.
The< strong>CAS No. 19840-44-9 system plays a critical role in ensuring compliance with international chemical safety standards. By providing a unique identifier for each chemical substance, CAS enables regulatory agencies and industry stakeholders to maintain accurate records of chemical usage, handling procedures, and environmental impact assessments. This level of detail is essential for safeguarding both human health and the environment during pharmaceutical research and production.
The versatility of< strong>5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile extends beyond its applications in drug development. It has also found utility in materials science and agrochemical research. For instance, its heterocyclic structure can be incorporated into polymers to enhance material properties such as thermal stability or mechanical strength. Similarly, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides that offer improved efficacy against crop pathogens while minimizing ecological harm.
The ongoing research into< strong>5-Bromo-6-oxyo -1 , 6 -dih ydrop y rid ine -3 -carb onitr ile< strong>CAS No .19840 -44 -9 underscores its enduring relevance across multiple scientific disciplines . As new synthetic methodologies emerge , scientists continue to uncover innovative ways to utilize this intermediate , further solidifying its position as a cornerstone of modern chemical research . The integration of computational chemistry tools , such as molecular modeling and quantum mechanics simulations , has also facilitated deeper insights into the reactivity and mechanism s associated with this compound , paving the way for more targeted drug design strategies . p >
19840-44-9 (5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile) Related Products
- 1227465-70-4(3-Bromo-5,6-dimethyl-2(1H)-pyridinone)
- 1227516-13-3(3-Bromo-2-hydroxypyridine-4-acetonitrile)
- 952183-35-6(5-bromo-6-hydroxypyridine-3-carbaldehyde)
- 17282-02-9(3-bromo-5-methylpyridin-2-ol)
- 1443288-95-6(5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile)
- 1511792-50-9(5-(Aminomethyl)-3-bromopyridin-2-ol)
- 1227602-00-7(5-Bromo-6-hydroxypyridine-3-methanol)
- 1227607-58-0(3-Bromo-2-hydroxypyridine-5-acetonitrile)
- 198268-92-7(4-Pyridinecarbonitrile, 3-bromo-1,2-dihydro-2-oxo-)
- 1227603-58-8(5-Bromo-3-bromomethyl-6-hydroxypyridine)